Cas no 1354015-37-4 ([(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester
• CAS No: 1354015-37-4
• MF: C₁₄H₂₃ClN₂O₃
• MW: 302.797023057938
• CID: 2159854
• Update Time: 2025-05-23

[(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester
• (S)-tert-Butyl (1-(2-chloroacetyl)pyrrolidin-3-yl)(cyclopropyl)carbamate
• AM96494
• [(S)-1-(2-Chloroacetyl)pyrrolidin-3-yl]cyclopropylcarbamic acid tert-butyl ester
• [(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester

• Inchi： 1S/C14H23ClN2O3/c1-14(2,3)20-13(19)17(10-4-5-10)11-6-7-16(9-11)12(18)8-15/h10-11H,4-9H2,1-3H3/t11-/m0/s1
• InChI Key： NIPLWIMWHKBMKL-NSHDSACASA-N
• SMILES： ClCC(N1CC[C@@H](C1)N(C(=O)OC(C)(C)C)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on [(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester

Chemical Synthesis and Pharmacological Applications of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic Acid tert-Butyl Ester (CAS No. 1354015-37-4)

The compound [(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester, identified by CAS registry number 1354015-37-4, represents a structurally complex organic molecule with significant potential in modern medicinal chemistry. This compound integrates key functional groups such as the chloro-acetyl moiety, a chiral pyrrolidin-3-yl ring, and a cyclopropyl-carbamic acid tert-butyl ester fragment, each contributing distinct physicochemical properties. Recent advancements in asymmetric synthesis and computational modeling have positioned this compound as a promising intermediate in drug discovery pipelines targeting protein-protein interaction inhibitors and kinase modulators.

Structural analysis reveals that the (S) configuration at the pyrrolidine ring's third carbon imparts unique stereoselectivity critical for biological activity. The presence of the chloro-acetyl group enhances electrophilic reactivity, enabling covalent binding to cysteine residues in target enzymes—a strategy increasingly utilized in developing irreversible inhibitors for oncogenic kinases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit submicromolar potency against BRD4 bromodomain proteins, a validated target in acute myeloid leukemia therapy.

Synthetic methodologies for this compound have evolved significantly since its initial report. Traditional routes involving nucleophilic acylation of protected pyrrolidine derivatives now incorporate microwave-assisted protocols that reduce reaction times by 60% while maintaining stereoselectivity (>98% ee). Innovations like this align with green chemistry principles by minimizing solvent usage and waste generation. Researchers at MIT recently reported a one-pot synthesis integrating organocatalytic enantioselective alkylation with subsequent acylation steps, achieving 89% overall yield under ambient conditions.

In pharmacokinetic studies, the tert-butyl ester